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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

mitigate common artifacts encountered during PET/CT imaging experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of artifacts in PET/CT imaging?

Artifacts in PET/CT imaging can be broadly categorized into three main groups: patient-related,

instrument-related, and radiotracer-related.[1] The most frequently observed artifacts are due to

metallic implants, respiratory motion, CT contrast media, and image truncation.[2][3] These

often arise because the CT scan is used for attenuation correction of the PET data.[2]

Q2: How can I differentiate between a true signal and an artifact?

A key strategy is to compare the attenuation-corrected (AC) PET images with the non-

attenuation-corrected (NAC) PET images.[1][4] Artifacts introduced by the CT-based

attenuation correction, such as those from metallic implants, will be present on the AC images

but not on the NAC images.[4] NAC images, while not quantitatively accurate, can help confirm

if an area of high uptake is a true physiological finding or an artifact.[1]

Q3: Can patient motion during the scan affect the results?
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Yes, patient motion is a significant source of artifacts.[5] Since PET and CT scans are acquired

sequentially, any patient movement between the two acquisitions can lead to misregistration of

the anatomical and functional data.[1] This is particularly common in the head and neck region.

[1]

Q4: What is a truncation artifact and how can it be avoided?

A truncation artifact occurs when a portion of the patient's body is outside the CT field of view

(FOV) but within the larger PET FOV.[1][2] This leads to an underestimation of attenuation at

the edges of the image, which can create a rim of artificially high activity.[4][6] To prevent this,

ensure the patient is centered in the scanner and, for whole-body scans, position the arms

above the head.[1][4]

Troubleshooting Guides
Issue 1: Artificial "Hot Spots" or Areas of Increased
Uptake
Symptoms: Focal areas of high radiotracer uptake on the attenuation-corrected PET image that

do not correspond to expected biological activity.

Possible Causes and Solutions:
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Cause Description
Troubleshooting Steps &
Solutions

Metallic Implants

High-density objects like dental

fillings, surgical clips, or

prosthetics cause streaking

artifacts on the CT image,

leading to an overestimation of

attenuation and false "hot

spots" on the PET image.[3][4]

[7]

1. Review Non-Attenuation-

Corrected (NAC) Images:

Compare AC and NAC images.

The artifactual uptake will not

be present on the NAC

images.[4] 2. Metal Artifact

Reduction (MAR) Software: If

available, use specialized

software to correct the CT data

before attenuation correction.

[4] 3. Subject Preparation:

Request subjects to remove

any external metallic objects

before the scan.[3]

CT Contrast Media

Iodinated contrast agents used

for diagnostic CT scans have

high CT numbers, which can

lead to an overestimation of

PET tracer uptake if the

contrast-enhanced CT is used

for attenuation correction.[2][4]

1. Scan Timing: If possible,

perform the low-dose CT for

attenuation correction before

administering contrast media.

[4] 2. Awareness: If a contrast-

enhanced CT is necessary, be

aware of this potential artifact

during data analysis and

interpretation.
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Radiotracer Extravasation

Intense activity at the injection

site due to leakage of the

radiotracer into the

subcutaneous tissue.[1]

1. Careful Injection Technique:

Ensure proper venous access

and avoid aspiration of blood

into the syringe.[1] 2. Image

Review: Note the location of

the injection site and look for

corresponding high uptake.

This can also affect

quantitative analysis by

reducing the amount of tracer

circulating systemically.[1]

Issue 2: Artificial "Cold Spots" or Photopenic Areas
Symptoms: Areas of unexpectedly low or absent radiotracer uptake on the PET image.

Possible Causes and Solutions:
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Cause Description
Troubleshooting Steps &
Solutions

Respiratory Mismatch

A discrepancy between the

diaphragm's position during

the typically breath-held, rapid

CT scan and its average

position during the longer, free-

breathing PET scan.[2][8] This

is a very common artifact.[3]

This can result in curvilinear

cold areas at the lung-

diaphragm interface.[2][6]

1. Breathing Instructions:

Instruct the subject to breathe

shallowly and consistently

throughout the entire scan.[4]

Acquiring the CT during mid-

expiration can help minimize

the mismatch.[2][4] 2. Gated

Imaging: If available, use

respiratory gating techniques

to acquire data at specific

phases of the respiratory cycle.

Beam Hardening

Occurs when the X-ray beam

passes through dense objects

(like bone or when the patient's

arms are at their side), leading

to streak artifacts on the CT

image.[1][8] This can cause an

underestimation of attenuation

in adjacent tissues.

1. Patient Positioning: For

body scans, position the

patient with their arms above

their head to reduce artifacts in

the chest and abdomen.[8]

Truncation Artifacts

As described above, when

parts of the body are outside

the CT FOV, it can lead to an

underestimation of attenuation,

creating photopenic areas in

addition to the "hot" rim.[1][6]

1. Centering: Ensure the

patient is properly centered in

the gantry.[1] 2. Extended FOV

Reconstruction: Some systems

offer software to reconstruct

the CT data with an extended

field of view.[9]

Experimental Protocols
Protocol 1: Standard Quality Control (QC) with a Uniformity Phantom

This protocol is essential for routine QC to ensure the PET scanner is functioning correctly and

to identify potential detector-related artifacts.
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Phantom Preparation: Use a standard uniformity phantom filled with a known concentration

of a long-lived positron emitter (e.g., ⁶⁸Ge/⁶⁸Ga).

Positioning: Place the phantom in the center of the scanner's field of view.[4]

Data Acquisition:

Perform a short CT scan for attenuation correction.[4]

Acquire a PET scan for a duration sufficient to obtain high-count statistics (typically 5-10

minutes).[4]

Image Reconstruction: Reconstruct the PET data using the standard clinical or research

protocol, including attenuation and scatter correction.[4]

Analysis:

Visually inspect the reconstructed images for any non-uniformities, such as rings or bands,

which could indicate a detector problem.[4]

Draw several regions of interest (ROIs) in the center and periphery of the phantom to

verify uniform activity concentration.[4]

Visual Troubleshooting Workflows
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Caption: A logical workflow for identifying the source of a PET/CT artifact.
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Pre-Scan Mitigation
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Caption: Pre-scan and post-scan strategies for artifact mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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